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Compound of Interest

Compound Name: Chlorodimedone

Cat. No.: B1208035 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chlorodimedone, also known as 2-chloro-5,5-dimethyl-1,3-cyclohexanedione or

monochlorodimedone (MCD), is a chemical reagent primarily utilized in biochemical assays.

Its principal application is as a chromogenic substrate for measuring the activity of

haloperoxidase enzymes, such as myeloperoxidase (MPO) and chloroperoxidase.[1][2] In

these assays, the enzyme catalyzes the oxidation of a halide (e.g., chloride) by hydrogen

peroxide to form a hypohalous acid, which subsequently reacts with Chlorodimedone. This

reaction leads to a measurable change in absorbance, allowing for the quantification of enzyme

activity.[1] Accurate preparation and proper storage of Chlorodimedone stock solutions are

critical for obtaining reliable and reproducible experimental results.

Physicochemical Properties and Safety Data
A summary of key quantitative data for Chlorodimedone is presented below.
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Property Value Reference

Molecular Formula C₈H₁₁ClO₂ [3]

Molecular Weight 174.62 g/mol [3]

CAS Number 7298-89-7 [3]

Appearance White to off-white solid powder -

Melting Point 161-164 °C -

Solubility
Insoluble in water; Soluble in

DMSO
-

Purity Typically ≥98% [3]

Safety Precautions: Chlorodimedone is an irritant. It is known to cause skin and serious eye

irritation and may cause respiratory irritation. Always handle this compound in a well-ventilated

area, preferably a fume hood. Wear appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat.

Storage and Stability
Proper storage is essential to maintain the integrity of Chlorodimedone in both its solid form

and in solution. The compound is known to be moisture-sensitive.

Form Storage Condition Duration

Solid Powder Dry, dark at 0 - 4 °C Short-term (days to weeks)

Dry, dark at -20 °C Long-term (months to years)

Stock Solution (in DMSO) Dark at 0 - 4 °C Short-term (days to weeks)

Dark at -20 °C Long-term (months)

Note: For long-term storage of stock solutions, it is recommended to aliquot into single-use

volumes to avoid repeated freeze-thaw cycles, which can lead to degradation of the compound

and introduction of moisture.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Chlorodimedone
Stock Solution in DMSO
This protocol describes the preparation of a high-concentration primary stock solution.

Materials:

Chlorodimedone (solid powder, MW: 174.62 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Spatula

1.5 mL or 2.0 mL microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Tare Balance: Place a clean microcentrifuge tube on the analytical balance and tare the

weight.

Weigh Compound: Carefully weigh approximately 1.75 mg of Chlorodimedone powder

directly into the tared tube. Record the exact weight.

Calculate Solvent Volume: Calculate the precise volume of DMSO required to achieve a 10

mM concentration using the following formula:

Volume (µL) = (Weight (mg) / 174.62 ( g/mol )) * 100,000

Example: For 1.75 mg of Chlorodimedone, the required DMSO volume is (1.75 / 174.62) *

100,000 ≈ 1002 µL.
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Add Solvent: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the tube containing the Chlorodimedone powder.

Dissolve Compound: Cap the tube securely and vortex thoroughly for 1-2 minutes, or until

the solid is completely dissolved. Visually inspect the solution against a light source to

ensure no solid particles remain.

Storage: Label the tube clearly with the compound name, concentration (10 mM), solvent

(DMSO), and preparation date. Store at -20°C for long-term use.
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Workflow: Stock Solution Preparation
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Chlorodimedone Assay Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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